molecular formula C11H13N3O2 B564708 2-Aminopropyl-5(6)-carboxy-benzimidazole CAS No. 110356-08-6

2-Aminopropyl-5(6)-carboxy-benzimidazole

Cat. No. B564708
CAS RN: 110356-08-6
M. Wt: 219.244
InChI Key: MOGGNXJLMQHAPC-UHFFFAOYSA-N
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Description

2-Aminopropyl-5(6)-carboxy-benzimidazole is a chemical compound that belongs to the class of phenethylamine and amphetamine . It is an analogue of MDA where the heterocyclic 4-position oxygen from the 3,4-methylenedioxy ring has been replaced with a methylene bridge .


Synthesis Analysis

A series of 1-(2-aminopropyl)-5-aryl-4-acyl-3-hydroxy-3-pyrrolin-2-ones were synthesized by three-component reactions of 4-substituted 2,4-dioxobutanoic acid methyl esters with mixtures of an aromatic aldehyde and 1,2-diaminopropane . Products of their reactions with hydrazine, p-phenetidine, and acetic anhydride were obtained .


Molecular Structure Analysis

The molecular formula of 2-Aminopropyl-5(6)-carboxy-benzimidazole is C11H15NO2 . Its average mass is 193.242 Da and its monoisotopic mass is 193.110275 Da .


Chemical Reactions Analysis

The bioavailability of Ia was increased by preparing its hydrochloride via evaporation to dryness on a water bath of a solution of the corresponding base in HCl and reacting it with p-phenetidine in glacial HOAc to give the water-soluble hydrochloride of the corresponding 1-(2-aminopropyl)-5-phenyl-4-[1-(4-ethoxyphenylamino)ethylidene]tetrahydropyrrol-2,3-dione (II) .


Physical And Chemical Properties Analysis

The density of 2-Aminopropyl-5(6)-carboxy-benzimidazole is 1.1±0.1 g/cm3 . Its boiling point is 336.7±27.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 61.2±3.0 kJ/mol . The flash point is 157.4±23.7 °C .

Mechanism of Action

The psychoactive aminoalkylbenzofuran derivatives, 5-APB and 6-APB, mimic the effects of 3,4-methylenedioxyamphetamine (MDA) on monoamine transmission in male rats . They are known to interact with monoamine transporters and 5-HT receptors in transfected cells .

Future Directions

The nonmedical use of new psychoactive substances (NPS) is a worldwide public health concern . The so-called “benzofury” compounds, 5-(2-aminopropyl)benzofuran (5-APB) and 6-(2-aminopropyl)benzofuran (6-APB), are NPS with stimulant-like properties in human users . These substances are known to interact with monoamine transporters and 5-HT receptors in transfected cells, but less is known about their effects in animal models . Future research should focus on understanding the effects of these substances in animal models and humans to better understand their safety profile and potential therapeutic uses.

properties

IUPAC Name

2-(3-aminopropyl)-3H-benzimidazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3O2/c12-5-1-2-10-13-8-4-3-7(11(15)16)6-9(8)14-10/h3-4,6H,1-2,5,12H2,(H,13,14)(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOGGNXJLMQHAPC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1C(=O)O)NC(=N2)CCCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30652132
Record name 2-(3-Aminopropyl)-1H-benzimidazole-6-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30652132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

219.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

110356-08-6
Record name 2-(3-Aminopropyl)-1H-benzimidazole-6-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30652132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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